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Compound of Interest

2-(2-Hydroxy-1,1,1,3,3,3-
Compound Name:
hexafluoropropyl)-1-naphthol

Cat. No.: B1305574

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical compound identified
by CAS number 2092-87-7, scientifically known as 2-(2-Hydroxy-1,1,1,3,3,3-
hexafluoropropyl)-1-naphthol. This document collates available data on its chemical and
physical properties, and known applications. It is intended to serve as a foundational resource
for professionals in research and development.

Disclaimer: Publicly available information regarding detailed experimental protocols, extensive
characterization data, and biological activity for this specific compound is limited. This guide
reflects the current extent of accessible knowledge.

Chemical Identification and Properties

2-(2-Hydroxy-1,1,1,3,3,3-hexafluoropropyl)-1-naphthol is a fluorinated aromatic alcohol. The
presence of two trifluoromethyl groups significantly influences its chemical properties,
contributing to its use in specialized applications such as chemical sensing.

General Information
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Identifier Value

CAS Number 2092-87-7
2-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-

IUPAC Name ( Y yprop
yl)naphthalen-1-ol[1]

Molecular Formula Ci3HsFsO2[1][2][3]
2-(2-Hydroxyhexafluoroisopropyl)-1-naphthol, 2-

Synonyms (1,1,1,3,3,3-Hexafluoro-2-hydroxyprop-2-

yl)naphthalen-1-ol[4]

Physicochemical Properties

Property Value Source
Molecular Weight 310.19 g/mol [1]
310.20 g/mol [2]

310.2 g/mol [3]

Melting Point 119-120 °C [2]
Purity 95%

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 2-(2-Hydroxy-1,1,1,3,3,3-
hexafluoropropyl)-1-naphthol are not readily available in the public domain. General
synthetic strategies for related naphthol derivatives often involve multi-step reactions, which
may include:

» Friedel-Crafts type reactions: To introduce the hexafluoroisopropyl group onto the
naphthalene ring.

o Grignard or organolithium reactions: Followed by quenching with a suitable electrophile.

e Multi-component reactions: Involving 2-naphthol, an aldehyde, and an amine, although this is
more common for 1-aminoalkyl-2-naphthols[5].
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Without specific literature detailing the synthesis of this compound, a generalized workflow for a
potential synthetic and purification process is proposed below.
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A generalized workflow for the synthesis, purification, and analysis of a chemical compound.

Analytical Data

Comprehensive, publicly accessible spectral data (NMR, IR, Mass Spectrometry) for 2-(2-
Hydroxy-1,1,1,3,3,3-hexafluoropropyl)-1-naphthol is currently unavailable. For researchers
synthesizing this compound, standard analytical techniques would be required for structural
confirmation and purity assessment.

Biological Activity and Signaling Pathways

There is no information available in the public domain regarding the biological activity of 2-(2-
Hydroxy-1,1,1,3,3,3-hexafluoropropyl)-1-naphthol or its involvement in any signaling
pathways. The primary application of this compound appears to be in materials science rather
than pharmacology or drug development. Research into the biological effects of naphthol
derivatives is ongoing, with some demonstrating anticancer, antimicrobial, and antiviral
potential[6]. However, these findings are not directly applicable to the title compound without
specific experimental validation.

Applications

The known application of 2-(2-Hydroxy-1,1,1,3,3,3-hexafluoropropyl)-1-naphthol is in the
field of chemical and physical sensing. It has been utilized as a component in the development
of chemiresistive gas sensors. These sensors are designed to detect various analytes, and the
inclusion of this fluorinated naphthol derivative can enhance selectivity and sensitivity.

The workflow for the fabrication of such a sensor is outlined below.
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A simplified workflow for the fabrication and testing of a chemiresistive sensor.
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Safety Information

Safety data sheets (SDS) should be consulted before handling this chemical. As with any
laboratory chemical, appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn. Work should be conducted in a well-ventilated area or
a fume hood.

Conclusion

2-(2-Hydroxy-1,1,1,3,3,3-hexafluoropropyl)-1-naphthol (CAS 2092-87-7) is a specialized
chemical with a primary application in the development of chemical sensors. While basic
physicochemical properties are known, there is a notable absence of detailed public
information regarding its synthesis, comprehensive analytical data, and biological activity. This
lack of data presents an opportunity for further research to fully characterize this compound
and explore its potential in other scientific and industrial fields. Researchers interested in this
compound are encouraged to perform their own detailed analyses and to publish their findings
to contribute to the collective scientific knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(2-Hydroxy-1,1,1,3,3,3-hexafluoropropyl)-1-naphthol | C13H8F602 | CID 2775086 -
PubChem [pubchem.ncbi.nim.nih.gov]

2. matrix.staging.lint.co.uk [matrix.staging.lint.co.uk]

3. scbt.com [scbt.com]

4. 2-(2-HYDROXY-1,1,1,3,3,3-HEXAFLUOROPROPYL)-1-NAPHTHOL | 2092-87-7
[amp.chemicalbook.com]

5. ijcmas.com [ijcmas.com]

6. mdpi.com [mdpi.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1305574?utm_src=pdf-body
https://www.benchchem.com/product/b1305574?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2775086
https://pubchem.ncbi.nlm.nih.gov/compound/2775086
https://matrix.staging.1int.co.uk/404
https://www.scbt.com/p/2-2-hydroxy-1-1-1-3-3-3-hexafluoropropyl-1-naphthol-2092-87-7
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7436798.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7436798.htm
https://www.ijcmas.com/vol-4-3/M.Madan%20Mohan,%20et%20al.pdf
https://www.mdpi.com/1420-3049/17/1/240
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [In-depth Technical Guide: Characterization and Data of
CAS Number 2092-87-7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305574#cas-number-2092-87-7-characterization-
and-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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